6-chloro-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzoxazole

• IUPAC Name: 6-chloro-2-[3-(triazol-2-yl)azetidin-1-yl]-1,3-benzoxazole
• InChI: InChI=1S/C12H10ClN5O/c13-8-1-2-10-11(5-8)19-12(16-10)17-6-9(7-17)18-14-3-4-15-18/h1-5,9H,6-7H2
• InChI Key: DHEPGYIOOBNAIS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC3=C(O2)C=C(C=C3)Cl)N4N=CC=N4
• Molecular Formula: C12H10ClN5O
• Molecular Weight: 275.69 g/mol

Description

“6-chloro-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzoxazole” is a compound that falls under the category of 1,2,3-triazoles. These compounds are known for their notable therapeutic importance and are linked with amine and ester groups. They are synthesized through a Cu(I) catalyzed [3 + 2] dipolar cycloaddition.

Synthesis Analysis

The synthesis of this compound involves a Cu(I) catalyzed [3 + 2] dipolar cycloaddition between N-substituted(prop-2-yn-1-yl)amines and benzyl 2-azidoacetates. This method is commonly used in the synthesis of 1,2,3-triazole hybrids.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a 1,2,3-triazole ring. This ring is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound are primarily associated with its synthesis. The Cu(I) catalyzed [3 + 2] dipolar cycloaddition is a key reaction in the formation of this compound.

Scientific Research Applications

6-chloro-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzoxazole has been studied for its potential applications in various scientific fields. It has been found to be a promising target for the development of new drugs, as it has been shown to possess anti-inflammatory, anti-bacterial, and anti-tumor properties. In addition, it has been used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as an inhibitor of enzymes. It has also been studied for its potential applications in the field of nanotechnology, as it has been found to possess unique properties that make it suitable for use in the fabrication of nanomaterials.

Mechanism of Action

Target of Action

The primary targets of 6-chloro-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzoxazole are the orexin receptors, specifically Orexin-1 and Orexin-2 . These receptors play a crucial role in regulating wakefulness and arousal .

Mode of Action

This compound acts as a dual orexin receptor antagonist . It blocks the binding of orexins A and B, neuropeptides produced in the hypothalamus, to the Orexin-1 and Orexin-2 receptors . This blockade suppresses the arousal mechanism, which can be beneficial in the treatment of conditions like insomnia .

Biochemical Pathways

It is known that orexins are involved in various physiological processes, including sleep-wake regulation, feeding behavior, and energy homeostasis . By blocking the orexin receptors, this compound could potentially affect these pathways and their downstream effects.

Pharmacokinetics

Similar compounds with a triazole moiety have been reported to exhibit good absorption, distribution, metabolism, and excretion (adme) properties . These properties contribute to the bioavailability of the compound, but further studies are needed to confirm this for the specific compound .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the suppression of arousal mechanisms . This can result in sedative effects, making the compound potentially useful in the treatment of conditions like insomnia .

Advantages and Limitations for Lab Experiments

6-chloro-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzoxazole has several advantages and limitations for laboratory experiments. One advantage is that it is a relatively easy compound to synthesize, making it suitable for use in a wide range of experiments. In addition, it is relatively stable and non-toxic, making it suitable for use in a variety of biological systems. On the other hand, its solubility in water is limited, making it difficult to use in aqueous solutions.

Future Directions

Given the potential of 6-chloro-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzoxazole for a variety of scientific applications, there are numerous possible future directions for research. Some potential areas of research include the development of new drugs using this compound as a starting point, the investigation of its potential applications in nanotechnology, and further studies into its mechanism of action and biochemical and physiological effects. In addition, further research could be conducted into its potential applications in the fields of organic synthesis, polymer synthesis, and enzyme inhibition.

Synthesis Methods

6-chloro-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzoxazole is synthesized through a multi-step reaction process. The process starts with the reaction of 2-chloro-1,3-benzoxazole and 2-aminopropyl-1,2,3-triazole in the presence of a base catalyst. This reaction produces a new compound, 2-chloro-1,3-benzoxazol-2-yl-2-aminopropyl-1,2,3-triazole. The next step is the reaction of this compound with 1-chloro-3-methyl-1,3-dihydro-2H-1,2,3-triazol-2-one, which yields the desired compound this compound.